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Compound of Interest

6-Bromo-5-methoxypyridine-2-
Compound Name: o
carboxylic acid

Cat. No.: B185292

Technical Guide: 6-Bromo-5-methoxypyridine-2-
carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-Bromo-5-methoxypyridine-2-
carboxylic acid, a halogenated pyridine derivative of interest in synthetic and medicinal
chemistry. This document consolidates available data on its chemical identity, structural
formula, and a key synthetic protocol. While this compound holds potential as a building block
in drug discovery, detailed experimental data on its physicochemical properties and specific
biological applications are not extensively reported in publicly accessible literature. This guide
aims to serve as a foundational resource for researchers utilizing this molecule in their work.

Chemical Identity and Structure

6-Bromo-5-methoxypyridine-2-carboxylic acid, also known as 6-Bromo-5-methoxypicolinic
acid, is a substituted pyridine carboxylic acid. Its structure features a pyridine ring
functionalized with a bromine atom, a methoxy group, and a carboxylic acid group at positions
6, 5, and 2, respectively.

Chemical Structure:
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Caption: Chemical structure of 6-Bromo-5-methoxypyridine-2-carboxylic acid.

Physicochemical and Identification Data
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Quantitative data for 6-Bromo-5-methoxypyridine-2-carboxylic acid is primarily based on
predicted values. Experimental data is not widely available in the cited sources.

Parameter Value Source
CAS Number 54232-43-8 [1]
Molecular Formula C7HeBrNOs [1]
Molecular Weight 232.03 g/mol [1]

6-bromo-5-methoxypyridine-2-
IUPAC Name _ _
carboxylic acid

6-Bromo-5-methoxypicolinic
acid, 2-Bromo-3-

Synonyms . . [1]
methoxypyridine-6-carboxylic

acid

White to off-white solid

Appearance (Predicted) [1]
Boiling Point 362.8+£42.0 °C (Predicted) [1]
Density 1.713+0.06 g/cm3 (Predicted) [1]
pKa 3.52+0.10 (Predicted) [1]
InChikey WOXIJGVDMQJTAC- (1]

UHFFFAOYSA-N

COC1=C(C=C(N=C1Br)C(=0)
SMILES o) [1]

Experimental Protocols: Synthesis

A common synthetic route to 6-Bromo-5-methoxypyridine-2-carboxylic acid involves the
oxidation of a methylpyridine precursor.[1]

Synthesis of 6-Bromo-5-methoxypyridine-2-carboxylic acid from 2-Bromo-3-methoxy-6-
methylpyridine[1]
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o Materials:
o 2-Bromo-3-methoxy-6-methylpyridine (760 mg, 3.76 mmol)
o Potassium permanganate (KMnQOa) (1.49 g, 9.40 mmol)
o Water (15 ml)
o 10% Hydrochloric acid (HCI)
o Ethyl acetate (EA) (50 ml)
o Magnesium sulfate (MgSOa)
o Celite

e Procedure:

o

Dissolve 2-Bromo-3-methoxy-6-methylpyridine in water.

o Add potassium permanganate to the solution.

o Heat the mixture at 80 °C for 3 hours.

o Monitor the reaction progress using Thin Layer Chromatography (TLC).
o Upon completion, adjust the pH to 4 with 10% hydrochloric acid.

o Filter the mixture through Celite.

o Extract the filtrate with ethyl acetate.

o Dry the organic layer with magnesium sulfate and filter.

o Concentrate the solution to yield 6-Bromo-5-methoxypyridine-2-carboxylic acid as a
white solid (665 mg, 75% yield) which can be used without further purification.[1]
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Caption: Synthetic workflow for 6-Bromo-5-methoxypyridine-2-carboxylic acid.

Applications in Research and Drug Development

While specific biological activities for 6-Bromo-5-methoxypyridine-2-carboxylic acid are not
well-documented in the searched literature, pyridine carboxylic acid derivatives, in general, are
significant scaffolds in medicinal chemistry. They are recognized as key components in the
development of various therapeutic agents. The presence of bromo, methoxy, and carboxylic
acid functional groups on this particular molecule makes it a versatile intermediate for further
chemical modifications, potentially leading to the synthesis of novel compounds with desired
pharmacological properties.

Conclusion

6-Bromo-5-methoxypyridine-2-carboxylic acid is a readily synthesizable chemical
intermediate. The information provided in this guide, including its chemical identifiers and a
detailed synthesis protocol, offers a valuable starting point for researchers. However, the lack
of comprehensive, publicly available experimental data on its physicochemical properties and
biological activity highlights an area for future investigation. Further research into this
compound could unveil its potential as a precursor for new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Bromo-5-methoxypyridine-2-carboxylic acid CAS
number and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185292#6-bromo-5-methoxypyridine-2-carboxylic-
acid-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9304947.htm
https://www.benchchem.com/product/b185292#6-bromo-5-methoxypyridine-2-carboxylic-acid-cas-number-and-structure
https://www.benchchem.com/product/b185292#6-bromo-5-methoxypyridine-2-carboxylic-acid-cas-number-and-structure
https://www.benchchem.com/product/b185292#6-bromo-5-methoxypyridine-2-carboxylic-acid-cas-number-and-structure
https://www.benchchem.com/product/b185292#6-bromo-5-methoxypyridine-2-carboxylic-acid-cas-number-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b185292?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

